3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid (3,5-DHPBA) is an aromatic carboxylic acid that has been studied extensively due to its potential applications in the medical and scientific fields. It is a synthetic compound, and its synthesis involves the reaction of 2,4-dichlorophenol with hydroxybenzoic acid. This compound is used in the synthesis of various pharmaceuticals and has been studied for its potential use in the treatment of cancer and other diseases.
Mechanism of Action
The exact mechanism of action of 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% has been shown to induce apoptosis in certain types of cancer cells.
Biochemical and Physiological Effects
3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells and induce apoptosis in these cells. Additionally, 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have an effect on the immune system, and it has been shown to reduce the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
The use of 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is cost-effective. Additionally, it can be used in a variety of experiments and has been studied extensively for its potential applications in the medical and scientific fields. However, there are some limitations to its use in laboratory experiments. It can be toxic in high doses, and it can be difficult to accurately measure its concentration in experiments.
Future Directions
The potential future directions for 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% are numerous. It could be further studied as a potential cancer treatment, as a potential treatment for other diseases, and as a potential treatment for inflammation and oxidative stress. Additionally, it could be studied for its potential applications in the cosmetics industry, as well as its potential use as an antioxidant. Finally, it could be studied for its potential use as a food additive or preservative.
Synthesis Methods
The synthesis of 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% involves the reaction of 2,4-dichlorophenol with hydroxybenzoic acid. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is conducted at a temperature of around 100°C and yields 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% in a yield of 95%. This synthesis method is relatively simple and cost-effective, making it an attractive option for the production of 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% in large quantities.
Scientific Research Applications
3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% has been studied extensively due to its potential applications in the medical and scientific fields. It has been studied as a potential cancer treatment due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential treatment for other diseases, such as Alzheimer’s disease and Parkinson’s disease. Additionally, 3-(2,4-Dichlorophenyl)-5-hydroxybenzoic acid, 95% has been studied as a potential treatment for inflammation and as a potential antioxidant.
properties
IUPAC Name |
3-(2,4-dichlorophenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2O3/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGIDCFMNGFMWBE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=CC(=CC(=C2)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691207 |
Source
|
| Record name | 2',4'-Dichloro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261984-10-4 |
Source
|
| Record name | 2',4'-Dichloro-5-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70691207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
